Cas no 339008-27-4 ((2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE)
(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE Chemical and Physical Properties
Names and Identifiers
-
- (2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE
- 5-(2,4-dichlorobenzoyl)-2-phenyl-1,3-thiazole
- Methanone, (2,4-dichlorophenyl)(2-phenyl-5-thiazolyl)-
- MLS000543207
- (2,4-dichlorophenyl)-(2-phenyl-1,3-thiazol-5-yl)methanone
- SMR000169176
- BDBM57369
- cid_1482558
- HMS2395F13
- (2,4-dichlorophenyl)(2-phenylthiazol-5-yl)methanone
- (2,4-dichlorophenyl)-(2-phenyl-5-thiazolyl)methanone
- (2,4-dichlorophenyl)-(2-phenylthiazol-5-yl)methanone
-
- Inchi: 1S/C16H9Cl2NOS/c17-11-6-7-12(13(18)8-11)15(20)14-9-19-16(21-14)10-4-2-1-3-5-10/h1-9H
- InChI Key: QGNOPHAJQCWQFJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C1=CN=C(C2C=CC=CC=2)S1)=O)Cl
Computed Properties
- Exact Mass: 332.978
- Monoisotopic Mass: 332.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 58.2
(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7D-143-1MG |
(2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone |
339008-27-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-1mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 1mg |
¥428.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-2mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 2mg |
¥578.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-5mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 5mg |
¥682.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-10mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 10mg |
¥882.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-20mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 20mg |
¥1117.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-25mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 25mg |
¥1134.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-50mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 50mg |
¥1328.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652350-100mg |
(2,4-Dichlorophenyl)(2-phenylthiazol-5-yl)methanone |
339008-27-4 | 98% | 100mg |
¥1901.00 | 2024-05-18 |
(2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE
Introduction to (2,4-Dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone (CAS No. 339008-27-4)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone (CAS No. 339008-27-4), has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance in contemporary research.
The molecular structure of (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone is characterized by a methanone core linked to two distinct aromatic rings: a 2,4-dichlorophenyl group and a 2-phenyl-1,3-thiazole moiety. The presence of chlorine atoms on the phenyl ring enhances its electron-withdrawing properties, while the thiazole ring contributes to its heterocyclic stability and bioactivity. This combination of structural features makes it an intriguing candidate for further exploration in drug discovery.
In the realm of medicinal chemistry, the synthesis and characterization of such compounds are often driven by their potential to interact with biological targets. The (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone structure provides multiple sites for functionalization, allowing chemists to modify its properties for specific therapeutic purposes. Recent studies have highlighted its role as a precursor in the development of novel agrochemicals and pharmaceuticals, where its ability to modulate enzyme activity and cellular pathways is of particular interest.
One of the most compelling aspects of this compound is its versatility in chemical transformations. The methanone group serves as a reactive site for various coupling reactions, enabling the attachment of additional functional groups that can enhance its biological efficacy. For instance, researchers have explored its use in synthesizing derivatives that exhibit potent antimicrobial and anti-inflammatory properties. These derivatives have shown promise in preclinical studies, suggesting their potential as lead compounds for new drug candidates.
The 1,3-thiazole ring is another key feature that contributes to the compound's pharmacological interest. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer effects. By incorporating this moiety into the molecular framework of (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone, scientists aim to harness these properties while exploring new mechanisms of action. This approach aligns with the growing trend in drug discovery towards designing molecules that can simultaneously target multiple disease pathways.
Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between this compound and biological targets. Molecular modeling techniques allow researchers to predict how (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone might bind to enzymes or receptors at the molecular level. These insights are invaluable for optimizing its structure to improve binding affinity and reduce off-target effects. Such computational studies often guide experimental efforts, leading to more efficient synthesis strategies and faster development timelines.
The agrochemical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of novel pesticides and herbicides. The structural features of (2,4-dichlorophenyl)(2-phenyl-1,3-thiazol-5-yl)methanone make it a suitable candidate for developing compounds that can protect crops from pests while minimizing environmental impact. Researchers are exploring its derivatives as candidates for next-generation agrochemicals that offer improved efficacy and sustainability.
In conclusion, (CAS No. 339008-27-4) represents a fascinating chemical entity with significant potential in both pharmaceutical and agrochemical applications. Its unique structural composition allows for diverse functionalization strategies, making it a valuable scaffold for developing new drugs and pesticides. As research continues to uncover new biological activities and synthetic pathways related to this compound, it is likely to remain at the forefront of medicinal chemistry innovation.
339008-27-4 ((2,4-DICHLOROPHENYL)(2-PHENYL-1,3-THIAZOL-5-YL)METHANONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)